2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-propylacetamide

• Molecular Formula: C13H19ClN2O3S
• Molecular Weight: 318.82 g/mol
• IUPAC Name: 2-(4-chloro-2-methyl-N-methylsulfonylanilino)-N-propylacetamide
• InChI: InChI=1S/C13H19ClN2O3S/c1-4-7-15-13(17)9-16(20(3,18)19)12-6-5-11(14)8-10(12)2/h5-6,8H,4,7,9H2,1-3H3,(H,15,17)
• InChI Key: RBYGARHLOTZZLF-UHFFFAOYSA-N
• SMILES: CCCNC(=O)CN(C1=C(C=C(C=C1)Cl)C)S(=O)(=O)C

Description

2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-propylacetamide, also known as CR4056, is a novel compound that has gained attention in the scientific community due to its potential therapeutic benefits.

Mechanism of Action

The exact mechanism of action of 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-propylacetamide is not fully understood, but it is believed to act on the endocannabinoid system, which plays a crucial role in pain modulation and inflammation. This compound has been shown to inhibit the breakdown of anandamide, an endocannabinoid that has analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
In preclinical studies, this compound has been shown to reduce pain and inflammation in animal models of chronic pain conditions, such as neuropathic pain and osteoarthritis. It has also been shown to have anti-cancer effects in vitro and in vivo, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-propylacetamide in lab experiments is its potency and selectivity for the endocannabinoid system. However, its limited solubility in aqueous solutions can pose a challenge in certain experiments. Additionally, further studies are needed to fully understand the pharmacokinetics and pharmacodynamics of this compound in humans.

Future Directions

Future research on 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-propylacetamide could focus on its potential therapeutic benefits in other diseases, such as multiple sclerosis and epilepsy. Additionally, the development of more potent and selective analogs of this compound could improve its therapeutic potential. Further studies are also needed to understand the safety and efficacy of this compound in humans.
In conclusion, this compound is a novel compound that has shown potential therapeutic benefits in various diseases. Its mechanism of action on the endocannabinoid system and its anti-inflammatory and analgesic effects make it a promising candidate for the treatment of chronic pain conditions. Further research is needed to fully understand its pharmacokinetics and pharmacodynamics in humans and to develop more potent and selective analogs.

Synthesis Methods

2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-propylacetamide is synthesized through a multi-step process that involves the reaction of 4-chloro-2-methylaniline with propionyl chloride to form 2-[4-chloro-2-methylphenyl]propionamide. This compound is then reacted with methylsulfonyl chloride and propylamine to form this compound.

Scientific Research Applications

2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-propylacetamide has been studied for its potential therapeutic benefits in various diseases, including neuropathic pain, inflammation, and cancer. In preclinical studies, this compound has shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain conditions.